1-(3-Bromo-4-fluoro-phenyl)imidazolidin-2-one
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Overview
Description
Scientific Research Applications
Thermochemical Properties
1-(3-Bromo-4-fluoro-phenyl)imidazolidin-2-one, as part of the phenyl-substituted imidazoles, displays versatile biological activity. Research on 1-(R-phenyl)-1H-imidazoles, which include similar compounds, has been conducted to measure their vapor pressures and calculate standard enthalpies of vaporization and formation. This data contributes to understanding the compound's physicochemical properties, making it valuable for various practical applications (Emel’yanenko et al., 2017).
Corrosion Inhibition
Imidazolidine derivatives have been studied for their corrosion inhibitory effects. For example, a derivative of imidazolidine 4-one showed effectiveness in protecting carbon steel in salty and acidic environments. Such studies indicate the potential application of this compound in corrosion prevention (Al-Joborry & Kubba, 2020).
Synthetic Applications
Compounds structurally similar to this compound have been synthesized for various purposes, including the potential treatment of Alzheimer's Disease. These processes often involve complex reactions and offer insight into synthetic pathways that could be relevant for this compound (Zhou et al., 2009).
Pharmacological Properties
Imidazolidine derivatives, including compounds similar to this compound, have been found to possess various therapeutic properties. For instance, some derivatives have shown antinociceptive effects in mice, suggesting potential applications in pain management (Queiroz et al., 2015).
Role in Synthesis of Biologically Active Compounds
This compound can serve as an important intermediate in the synthesis of biologically active compounds. Its role in synthesis pathways highlights its significance in medicinal chemistry (Wang et al., 2016).
Safety and Hazards
properties
IUPAC Name |
1-(3-bromo-4-fluorophenyl)imidazolidin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrFN2O/c10-7-5-6(1-2-8(7)11)13-4-3-12-9(13)14/h1-2,5H,3-4H2,(H,12,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIAZJAYGRQWYQY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)N1)C2=CC(=C(C=C2)F)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrFN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.07 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.